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Compound of Interest

Compound Name: tert-Butyl octaneperoxoate

Cat. No.: B077908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl peroxyoctoates, focusing

on the widely used initiator, tert-butyl peroxy-2-ethylhexanoate. This document details its

chemical and physical properties, synthesis, mechanisms of action, and applications, with a

strong emphasis on safety and handling protocols.

Chemical Identification and Properties
tert-Butyl peroxyoctoates are organic peroxides characterized by a tert-butyl group attached to

a peroxyoctanoate group. The most common isomer is tert-butyl peroxy-2-ethylhexanoate,

which is widely used as a radical initiator in polymerization. While the general term "tert-butyl
octaneperoxoate" might be used, it's crucial to distinguish between specific isomers, as their

properties can vary.

Synonyms and CAS Numbers:

There can be confusion regarding the naming and CAS numbers for these compounds. The

two most relevant are:

tert-Butyl peroxy-2-ethylhexanoate: This is the more specific and commonly referenced

name. Its CAS number is 3006-82-4.[1][2]
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tert-Butyl octaneperoxoate: This is a more general name, and its CAS number is often

cited as 13467-82-8.[1]

For the purpose of this guide, we will focus on tert-butyl peroxy-2-ethylhexanoate (CAS 3006-

82-4), as it is the most well-characterized and industrially significant compound in this class.

Physicochemical Properties
The following table summarizes the key physicochemical properties of tert-butyl peroxy-2-

ethylhexanoate.

Property Value

Molecular Formula C₁₂H₂₄O₃

Molecular Weight 216.32 g/mol [1]

Appearance Colorless to pale yellow liquid[1]

Density 0.89 g/cm³[1]

Flash Point 85°C[3]

Self-Accelerating Decomposition Temperature

(SADT)
35°C[3]

Theoretical Active Oxygen Content 7.40%

Thermal Stability
Organic peroxides are thermally unstable and prone to decomposition. The rate of

decomposition is highly temperature-dependent and is often characterized by its half-life.

Half-life Temperature

10 hours 72°C[1]

1 hour 91°C[1]

0.1 hour (6 minutes) 113°C[1]
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Synthesis and Mechanism of Action
Synthesis of tert-Butyl Peroxy-2-ethylhexanoate
The synthesis of tert-butyl peroxy-2-ethylhexanoate typically involves the reaction of tert-butyl

hydroperoxide with 2-ethylhexanoyl chloride in the presence of a base.[2] The base

deprotonates the hydroperoxide, forming a nucleophile that attacks the acyl chloride.
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Synthesis of tert-Butyl Peroxy-2-ethylhexanoate.

Experimental Protocol: General Procedure for Synthesis[2]

In a reaction vessel equipped with a stirrer, thermometer, and dropping funnel, a solution of a

suitable base (e.g., sodium hydroxide) in water is prepared and cooled.

tert-Butyl hydroperoxide is added dropwise to the base solution while maintaining a low

temperature to form the sodium tert-butyl peroxide salt.

2-Ethylhexanoyl chloride is then added slowly to the reaction mixture. The temperature

should be carefully controlled as the reaction is exothermic.

After the addition is complete, the mixture is stirred for a specified period to ensure complete

reaction.

The organic layer containing the tert-butyl peroxy-2-ethylhexanoate is then separated from

the aqueous layer.
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The organic layer is washed with water and brine to remove any unreacted starting materials

and salts.

The final product is dried over an anhydrous drying agent (e.g., magnesium sulfate) and

filtered.

Note: This is a generalized protocol. Specific reaction conditions, such as temperature, reaction

time, and molar ratios of reactants, should be optimized for each specific setup.

Thermal Decomposition Mechanism
The utility of tert-butyl peroxy-2-ethylhexanoate as a polymerization initiator stems from its

thermal decomposition, which generates free radicals. The weak oxygen-oxygen bond in the

peroxide group cleaves upon heating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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